Cas no 1197956-09-4 (2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine)

• Product Name: 2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine
• CAS No: 1197956-09-4
• MF: C₁₄H₁₃ClF₃N₃O₂S
• MW: 379.785131216049
• CID: 5690516
• PubChem ID: 86668789
• Update Time: 2026-03-11

2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• A50943
• 2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine
• 2-chloro-N-[2-(propane-2-sulfonyl)phenyl]-5-(trifluoromethyl)pyrimidin-4-amine
• 2-chloro-N-[2-(propan-2-ylsulfonyl)phenyl]-5-(trifluoromethyl)pyrimidin-4-amine
• SCHEMBL1491763
• 1197956-09-4
• 4-Pyrimidinamine, 2-chloro-N-[2-[(1-methylethyl)sulfonyl]phenyl]-5-(trifluoromethyl)-

• Inchi： 1S/C14H13ClF3N3O2S/c1-8(2)24(22,23)11-6-4-3-5-10(11)20-12-9(14(16,17)18)7-19-13(15)21-12/h3-8H,1-2H3,(H,19,20,21)
• InChI Key： IZPXZXRPQOSZJY-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(F)(F)F)C(=N1)NC1C=CC=CC=1S(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 379.0369100g/mol
• Monoisotopic Mass: 379.0369100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 515.7±50.0 °C(Predicted)
• pka: -0.65±0.10(Predicted)

Additional information on 2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine

Comprehensive Overview of 2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine (CAS No. 1197956-09-4)

The compound 2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine (CAS No. 1197956-09-4) is a highly specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and isopropylsulfonyl moiety, make it a valuable intermediate for developing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The presence of the trifluoromethyl group in 2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine aligns with current trends in medicinal chemistry, where fluorinated compounds are prized for their ability to improve drug-like properties. This compound is particularly relevant in the development of kinase inhibitors and antimicrobial agents, addressing critical needs in modern therapeutics.

The isopropylsulfonyl substituent in this molecule contributes to its distinctive chemical behavior, offering opportunities for selective interactions with biological targets. This feature has sparked interest in its potential as a scaffold for targeted therapies, especially in oncology and inflammation research. The compound's CAS No. 1197956-09-4 serves as a unique identifier, facilitating precise tracking in global chemical databases and regulatory documentation.

From a synthetic chemistry perspective, 2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine presents interesting challenges and opportunities. Its pyrimidine core allows for diverse functionalization, making it a versatile building block for structure-activity relationship (SAR) studies. Researchers are exploring its reactivity patterns to develop more efficient synthetic routes, which could lower production costs and improve accessibility for broader applications.

Environmental considerations are increasingly important in chemical development, and this compound's potential for green chemistry applications is being investigated. The trifluoromethyl group often enhances biodegradability compared to non-fluorinated analogs, which could make derivatives of this compound more environmentally friendly alternatives in various applications. This aspect aligns with growing consumer and regulatory demands for sustainable chemical solutions.

In the pharmaceutical sector, 2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine is being studied for its potential as a precursor to novel APIs (Active Pharmaceutical Ingredients). Its structural features suggest possible activity against various disease targets, particularly in areas of unmet medical need. The compound's lipophilicity profile, influenced by both the trifluoromethyl group and isopropylsulfonyl moiety, may contribute to favorable pharmacokinetic properties in potential drug candidates.

The agrochemical industry has shown interest in this compound due to the demonstrated efficacy of similar pyrimidine derivatives in crop protection. Researchers are investigating its potential as a lead structure for developing new pesticides with improved selectivity and reduced environmental impact. The trifluoromethyl group is known to enhance the biological activity of many agrochemicals, making this compound particularly promising for such applications.

Analytical characterization of 2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine (CAS No. 1197956-09-4) has revealed valuable insights into its physical and chemical properties. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity, essential for ensuring reproducibility in research applications. These characterization data are crucial for researchers working with this compound in various fields.

As the scientific community continues to explore fluorinated compounds, the importance of 2-Chloro-N-(2-(isopropylsulfonyl)phenyl)-5-(trifluoromethyl)pyrimidin-4-amine is likely to grow. Its combination of structural features offers multiple points for modification and optimization, making it a valuable tool for molecular design in both academic and industrial settings. Future research may uncover additional applications for this versatile compound across various scientific disciplines.